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Compound Focus: Undecane-1,11-diol

CAS No.: 765-04-8

Cat. No.: S571510

Microbial Biosynthesis Pathways

Current research and development efforts are heavily focused on microbial biosynthesis as a sustainable and

high-yield alternative. The table below summarizes the core pathways and their characteristics [1].

Primary Major Challenges / Yield-
Pathway Name Key Strengths .
Feedstock(s) Limiting Factors
Fatty Acid Glucose, Utilizes established central Native metabolic flux limitations;
Biosynthesis renewable metabolism; potential for competition with cell growth
sugars high carbon yield
Reversed [3- Fatty acids, n- High theoretical yield from Intermediate/product toxicity;
Oxidation alkanes suitable substrates; requires specific enzyme
streamlined pathway engineering
Cycloalkane- Cycloalkanes Access to unique carbon Pathway complexity; limited host
derived skeletons organism compatibility
Adipic Acid- Adipic acid Uses a well-known Cost of adipic acid; number of
derived chemical intermediate enzymatic steps required

Optimization Strategies & Troubleshooting
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To address the challenges in microbial production, particularly within the promising reversed -oxidation
and fatty acid biosynthesis pathways, the following integrated strategies are recommended. The workflow

below visualizes this systematic optimization cycle.
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Metabolic Engineering and Strain Optimization

e Accelerate Chassis Development: Rapidly select and optimize microbial hosts (e.g., E. coli,
Yarrowia lipolytica) for high precursor flux and product tolerance [1].

¢ Dynamic Metabolic Control: Use tools like CRISPR interference/activation (CRISPRI/a) to
dynamically control metabolic pathways, down-regulating competing reactions and ensuring carbon is
directed toward 1,11-Undecanediol synthesis [1].

Enzyme and Pathway Engineering

¢ Enhance Key Enzyme Activity: Identify and engineer rate-limiting enzymes in the pathway. Focus
on improving their catalytic activity, stability, and expression levels using advanced protein
engineering techniques [1].

¢ Al-Driven Design: Leverage Al-driven enzyme design to predict and generate superior enzyme
variants for higher conversion rates [1].

Process Optimization

e Manage Toxicity: Implement in-situ product removal (ISPR) techniques or engineer robust efflux
pumps to mitigate the toxicity of 1,11-Undecanediol and its intermediates to the microbial host, which
is @ major constraint on final titer and yield [1].

e Leverage Adaptive Evolution: Use Adaptive Laboratory Evolution (ALE) to generate host strains
with improved fitness, health, and productivity under industrial fermentation conditions [1].

Core Chemical Properties for Process Design

Understanding the fundamental physicochemical properties of 1,11-Undecanediol is crucial for downstream

process design and purification, which directly impact the overall recovered yield [2].

Property Value /| Description Significance for Synthesis & Purification
CAS Number 765-04-8 Unique identifier for ordering and regulatory
compliance.
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Property Value |/ Description Significance for Synthesis & Purification
Molecular C11H240:2 -

Formula

Melting Point 62 °C Informs temperature control for product

crystallization and solid handling.

Boiling Point ~271.93 °C (Est.) Critical for designing distillation-based purification
steps.
Solubility Slightly soluble in Chloroform Guides choice of solvents for extraction,
and Methanol recrystallization, and analysis.

Frequently Asked Questions (FAQs)

What are the main drawbacks of traditional chemical synthesis?

Traditional fossil-based processes face challenges including fluctuations in raw material prices, high
energy consumption, and increasingly stringent environmental regulations. These factors can make yield

optimization economically and technically challenging [3].

Why is microbial production considered a superior approach for
yield improvement?

Microbial biosynthesis utilizes renewable feedstocks like glucose, offering a more sustainable route. More
importantly, it provides a highly tunable platform through metabolic engineering, allowing researchers to

systematically optimize every step of the pathway for maximum carbon conversion to the target product [1].

My microbial titers are stagnating. What is the most likely cause?
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A common bottleneck is product and intermediate toxicity, which inhibits cell growth and metabolism,
thereby limiting the final yield. Your primary strategy should be to address this through host rebustness

engineering and process integration methods like in-situ product removal [1].

Where is most of the production and R&D for this chemical
concentrated?

Globally, a significant portion of both production and innovation, particularly for cost-effective chemical
synthesis, is concentrated in Asia, specifically China. However, cutting-edge R&D into bio-based synthesis

is being pursued by research institutions worldwide [3].

The field of 1,11-Undecanediol synthesis is rapidly advancing. The most promising strategies for yield
improvement lie at the intersection of synthetic biology, systems metabolic engineering, and bioprocess

optimization.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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